Cas no 2098079-67-3 (3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one)

• Product Name: 3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one
• CAS No: 2098079-67-3
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 4775071
• Update Time: 2025-05-24

3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one
• 3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one

• Inchi： 1S/C10H20N2O2/c1-8(13)9-3-2-6-12(7-9)10(14)4-5-11/h8-9,13H,2-7,11H2,1H3
• InChI Key： MUZROVXPCYTXRE-UHFFFAOYSA-N
• SMILES： OC(C)C1CN(C(CCN)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: -0.8
• Topological Polar Surface Area: 66.6

Additional information on 3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one

Research Brief on 3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one (CAS: 2098079-67-3)

In recent years, the compound 3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one (CAS: 2098079-67-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-based scaffold, has shown promising potential in various therapeutic applications, including but not limited to, central nervous system (CNS) disorders and metabolic diseases. The following research brief synthesizes the latest findings related to this compound, highlighting its pharmacological properties, synthetic pathways, and potential clinical applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one. One key area of investigation has been its interaction with specific neurotransmitter receptors, particularly those involved in modulating dopaminergic and serotonergic pathways. Preliminary in vitro and in vivo data suggest that this compound exhibits high affinity for certain receptor subtypes, which may explain its observed effects on cognitive function and mood regulation. These findings are particularly relevant for the development of novel therapeutics for conditions such as depression and Parkinson's disease.

The synthetic chemistry of 3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one has also been a subject of intense research. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and enantiomeric purity. Notably, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel, one-pot synthesis route that significantly reduces the number of steps required, thereby improving overall cost-effectiveness and environmental sustainability.

From a pharmacological perspective, the pharmacokinetic profile of 3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one has been thoroughly investigated in recent preclinical studies. The compound demonstrates favorable absorption and distribution characteristics, with particular emphasis on its ability to cross the blood-brain barrier. Metabolism studies have identified the primary hepatic pathways involved in its clearance, providing crucial insights for future drug design and potential drug-drug interaction assessments. These findings are particularly valuable for researchers working on structure-activity relationship (SAR) optimization.

Emerging data from animal models suggest potential therapeutic applications beyond CNS disorders. A 2024 study in Nature Chemical Biology reported that derivatives of 3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one exhibit modulatory effects on specific metabolic enzymes, opening new avenues for the treatment of metabolic syndrome and related conditions. This unexpected finding has sparked renewed interest in the compound's broader pharmacological potential and has led to several new patent filings in the metabolic disease space.

Despite these promising developments, challenges remain in the clinical translation of 3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one-based therapeutics. Current research efforts are focused on addressing issues related to compound stability, formulation optimization, and long-term safety profiles. The scientific community eagerly anticipates the results of ongoing Phase I clinical trials, which are expected to provide critical data on human tolerability and preliminary efficacy.

In conclusion, 3-Amino-1-(3-(1-hydroxyethyl)piperidin-1-yl)propan-1-one represents a compelling case study in modern drug discovery, showcasing how fundamental chemical biology research can lead to multiple therapeutic opportunities. The compound's versatility, combined with recent synthetic and pharmacological advancements, positions it as a valuable scaffold for future medicinal chemistry efforts. Continued research in this area is likely to yield important insights that could benefit multiple therapeutic areas in the coming years.